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Compound of Interest

Compound Name:
3-(2-Methoxy-benzenesulfonyl)-

pyrrolidine

Cat. No.: B13258828

Get Quote

3-((2-Methoxyphenyl)sulfonyl)pyrrolidine[1][2]
Executive Summary
CAS 1706454-94-5, chemically identified as 3-((2-Methoxyphenyl)sulfonyl)pyrrolidine, is a

specialized heterocyclic building block utilized in the synthesis of high-affinity ligands for G-

protein coupled receptors (GPCRs) and kinase inhibitors.[1][2][3] Distinguished by its sulfonyl-

pyrrolidine core, this scaffold serves as a robust pharmacophore, offering a unique vector for

exploring chemical space in central nervous system (CNS) and metabolic disease programs.

This guide provides a comprehensive technical analysis of the compound, detailing its

physicochemical properties, synthetic utility, and rigorous characterization protocols. It is

designed to function as a self-validating reference for researchers integrating this moiety into

structure-activity relationship (SAR) campaigns.

Chemical Identity & Physicochemical Profile[1][4][5]
[6][7]
Nomenclature and Structure[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13258828#bc-rfq
https://www.bldpharm.com/Pyrrolidines.html?pagesize=30&pageindex=4
https://www.bldpharm.com/products/1408057-40-8.html
https://www.chemscene.com/product/1706454-94-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13258828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: 3-((2-Methoxyphenyl)sulfonyl)pyrrolidine[1][2][4]

Molecular Formula: C₁₁H₁₅NO₃S[3]

Molecular Weight: 241.31 g/mol [3]

SMILES:COC1=CC=CC=C1S(=O)(=O)C2CNCC2

Key Functional Groups:

Secondary Amine (Pyrrolidine): Provides a basic center for salt formation and further

functionalization (N-alkylation/acylation).

Sulfone Bridge: A metabolically stable linker that acts as a hydrogen bond acceptor.

Ortho-Methoxy Phenyl: A lipophilic moiety with specific steric constraints, often critical for

selectivity in receptor binding pockets.

Calculated Physicochemical Properties
Property Value (Predicted)

Significance in Drug
Design

cLogP ~0.83 - 1.2
Optimal for CNS penetration;

falls within Lipinski's Rule of 5.

TPSA 55.4 Å²

Indicates good oral

bioavailability and membrane

permeability.

pKa (Conj. Acid) ~9.5 (Pyrrolidine N)

Exists predominantly as a

cation at physiological pH

(7.4).

H-Bond Donors 1 (NH)

Critical for interaction with

Asp/Glu residues in binding

pockets.

H-Bond Acceptors 4 (O, N)

Sulfone oxygens engage in

water-mediated or direct

protein bonding.
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Mechanistic Characterization & Pharmacophore
Utility[4]
The Sulfonyl-Pyrrolidine Pharmacophore
In medicinal chemistry, the sulfonyl-pyrrolidine motif is a "privileged structure" often employed

to modulate the rigidity and electronic profile of a drug candidate. Unlike flexible alkyl chains,

the pyrrolidine ring constrains the spatial orientation of the sulfone group, reducing the entropic

penalty upon binding.

Target Relevance:

5-HT₆ / 5-HT₇ Receptor Antagonists: The 3-sulfonylpyrrolidine scaffold mimics the spatial

arrangement of tryptamine derivatives, showing high affinity for serotonin receptors involved

in cognition (Alzheimer’s, Schizophrenia).

Glycine Transporter (GlyT1) Inhibitors: Used to potentiate NMDA receptor function.

Protease Inhibitors: The secondary amine can serve as a warhead attachment point or

transition state mimic.

Structural Logic Diagram
The following diagram illustrates the pharmacophoric mapping of CAS 1706454-94-5 within a

theoretical binding pocket.
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Caption: Pharmacophore mapping of CAS 1706454-94-5 showing key interactions with

theoretical GPCR binding pockets.

Analytical Characterization Protocols
To ensure data integrity in SAR studies, the identity and purity of CAS 1706454-94-5 must be

validated using the following self-validating protocols.

High-Performance Liquid Chromatography (HPLC)
Objective: Quantify purity (>95% required for biological assays).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 214 nm (Amide/Peptide bond sensitivity) and 254 nm (Aromatic ring).

Rationale: The acidic mobile phase ensures the basic pyrrolidine nitrogen is protonated,

improving peak shape and preventing tailing on silanol groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-d₆ or CDCl₃.

¹H-NMR Markers (Expected):

Aromatic Region (6.9 - 7.8 ppm): 4 protons corresponding to the ortho-substituted

benzene ring. Look for the distinct splitting pattern of 1,2-disubstitution.

Methoxy Group (~3.8 ppm): Sharp singlet (3H).

Pyrrolidine Ring (1.5 - 3.5 ppm): Multiplets corresponding to the CH and CH₂ protons. The

proton alpha to the sulfone will be deshielded (~3.5-4.0 ppm).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13258828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amine Proton: Broad singlet (exchangeable with D₂O), chemical shift varies with

concentration.

Mass Spectrometry (LC-MS)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+).

Expected Ion: [M+H]⁺ = 242.31 m/z.

Fragmentation Pattern: Loss of the sulfonyl group or cleavage of the pyrrolidine ring may be

observed at higher collision energies.

Synthetic Application Workflow
Researchers typically utilize CAS 1706454-94-5 as a nucleophile in S_N2 reactions or

reductive aminations to attach the scaffold to a core structure.

General Derivatization Protocol (N-Alkylation)
Dissolution: Dissolve 1.0 eq of CAS 1706454-94-5 in anhydrous DMF or Acetonitrile.

Base Addition: Add 2.0 eq of K₂CO₃ or DIPEA to neutralize the HCl salt (if used) and

scavenge acid.

Electrophile Addition: Add 1.1 eq of the target alkyl halide (R-X).

Reaction: Stir at 60°C for 2-4 hours. Monitor by TLC/LCMS.

Workup: Dilute with EtOAc, wash with water/brine to remove DMF. Dry over Na₂SO₄.

Synthetic Pathway Diagram
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Caption: Workflow for integrating CAS 1706454-94-5 into larger drug scaffolds via N-

functionalization.

Handling & Stability
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free base may absorb

CO₂ from the air; storage as the Hydrochloride (HCl) salt is recommended for long-term

stability.

Solubility:

Soluble: DMSO, Methanol, DMF, DCM.

Sparingly Soluble: Water (Free base), Hexanes.

Water Solubility: Significantly improved by converting to HCl or TFA salt.

Safety: Treat as a potential irritant. Standard PPE (gloves, goggles, lab coat) required. No

specific toxicology data exists; handle as a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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